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Compound of Interest

Compound Name: Glycyl-L-valine

Cat. No.: B167972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of Glycyl-
L-valine powder in a laboratory setting. Adherence to these protocols is crucial for ensuring the

integrity of the compound and the safety of personnel.

Product Information
Name: Glycyl-L-valine

CAS Number: 1963-21-9[1][2]

Molecular Formula: C₇H₁₄N₂O₃[1][2]

Molecular Weight: 174.20 g/mol [2]

Appearance: White to off-white crystalline powder[1][3]

Safety and Handling Precautions
Glycyl-L-valine is categorized as an irritant and can cause serious eye damage[3][4]. All

handling procedures should be performed in a well-ventilated area, preferably within a fume

hood. Appropriate personal protective equipment (PPE) must be worn at all times.

Personal Protective Equipment (PPE):
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Eye Protection: Tightly fitting safety goggles or a face shield are mandatory to prevent eye

contact.[5]

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and disposed of properly after handling.[5]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[6]

Respiratory Protection: If dust generation is unavoidable, a NIOSH-approved respirator

should be used.[5]

General Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[6][7]

Do not inhale dust or fumes.[5][6]

Minimize dust generation during handling.[6]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the work area.[6]

Storage Conditions
Proper storage is essential to maintain the stability and purity of Glycyl-L-valine powder.
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Parameter Condition Rationale

Temperature

Powder: 2-8°C for short-term

storage.[6] Powder (long-term):

-20°C for up to 3 years.[2][8]

Solutions: -80°C for up to 6

months or -20°C for up to 1

month.[2][8]

To minimize degradation and

maintain stability.

Humidity Store in a dry place.[3][5]
To prevent hygroscopic

absorption and degradation.

Light Protect from light.[6]
The compound is light-

sensitive.

Container
Tightly closed container.[3][5]

[6]

To prevent contamination and

moisture absorption.

Ventilation
Store in a well-ventilated area.

[3][6]

To prevent the accumulation of

any potential vapors.

Solubility
Glycyl-L-valine is soluble in water and has limited solubility in other common laboratory

solvents.

Solvent Solubility Notes

Water 100 mg/mL[2]

Ultrasonic assistance may be

required for complete

dissolution.[2]

550 g/L (at 20°C)[3]

34 mg/mL[8]

DMSO
Insoluble or slightly soluble[2]

[8]
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Experimental Protocols
Preparation:

Equilibrate the Glycyl-L-valine powder to room temperature before opening the container

to prevent condensation.

Weigh the desired amount of Glycyl-L-valine powder in a sterile container inside a

chemical fume hood.

Dissolution:

Add the appropriate volume of sterile, purified water (e.g., Milli-Q® or equivalent) to the

powder.

Vortex or stir the solution until the powder is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution.[2]

Sterilization:

For cell-based assays, sterilize the solution by passing it through a 0.22 µm filter.[2]

Storage:

Aliquot the stock solution into sterile, single-use vials.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2][8]

Avoid repeated freeze-thaw cycles.[8]

This protocol outlines a basic method for determining the stability of Glycyl-L-valine under

specific experimental conditions.

Solution Preparation:

Prepare a stock solution of Glycyl-L-valine at a known concentration in the desired buffer

or solvent.
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Incubation:

Aliquot the solution into multiple vials.

Incubate the vials under the desired test conditions (e.g., different temperatures, pH

values, or light exposure).

Time Points:

At designated time points (e.g., 0, 2, 4, 8, 24 hours), remove one vial from each condition.

Analysis:

Analyze the concentration and purity of Glycyl-L-valine in each sample using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data Evaluation:

Compare the results from the different time points and conditions to the initial (time 0)

sample to determine the rate of degradation.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b167972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Storing Glycyl-L-valine Powder

Preparation

Handling (in Fume Hood)

Storage Cleanup

Equilibrate Container to Room Temperature

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Powder

Prepare Solution (if required)

Optional

Store Powder in a Tightly Closed Container Decontaminate Work Area

Store at Recommended Temperature
(2-8°C or -20°C)

Protect from Light and Moisture

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling and Storing Glycyl-L-valine Powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b167972?utm_src=pdf-body-img
https://www.benchchem.com/product/b167972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Aqueous Solution Preparation and Storage

Preparation

Dissolution

Sterilization

Storage

Weigh Glycyl-L-valine Powder

Add Sterile Purified Water

Vortex/Stir

Ultrasonicate (if necessary)

Incomplete Dissolution

Filter through 0.22 µm Filter

Aliquot into Single-Use Vials

Store at -20°C (≤1 month) or -80°C (≤6 months)

Click to download full resolution via product page

Caption: Protocol for Aqueous Solution Preparation and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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